Cas no 1021176-69-1 (5-(Dicyclohexylphosphino)-1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole)

• Product Name: 5-(Dicyclohexylphosphino)-1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole
• CAS No: 1021176-69-1
• MF: C₃₆H₃₉N₄P
• MW: 558.695429086685
• MDL: MFCD11616511
• CID: 1135107
• PubChem ID: 329765291
• Update Time: 2025-04-20

5-(Dicyclohexylphosphino)-1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• dicyclohexyl-[2-(1,3,5-triphenylpyrazol-4-yl)pyrazol-3-yl]phosphane
• 5-[BIS(CYCLOHEXYL)PHOSPHINO]-1',3',5'-TRIPHENYL-1,4'-BI-1H-PYRAZOLE
• Cy-BippyPhos
• CTK4A0692
• AG-D-10475
• 5-(Dicyclohexylphosphino)-1 inverted exclamation marka,3 inverted exclamation marka,5 inverted exclamation marka-triphenyl-1 inverted exclamation markaH-[1,4 inverted exclamation marka]bipyrazole
• 5-(Dicyclohexylphosphino)-1',3',5'-triphenyl-[1,4']-bi-1H-pyrazole
• 5-(Dicyclohexylphosphino)-1′,3′,5′-triphenyl-1′H-[1,4′]bipyrazole
• 5-(Dicyclohexylphosphino)-1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole, (Cy-BippyPhos)
• 5-(Dicyclohexylphosphino)-1',3',5'-triphenyl-[1,4']-bi-1H-pyrazole, min. 95% Cy-BippyPhos
• 5-(Dicyclohexylphosphino)-1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole, 98% (Cy-BippyPhos)
• 5-(DICYCLOHEXYLPHOSPHINO)-1',3',5'-TRIPHENYL-1'H-[1,4']BIPYRAZOLE
• WQB17669
• 1021176-69-1
• SY068558
• SCHEMBL26684224
• DTXSID10700266
• D74597
• 5-(Dicyclohexylphosphino)-1(2),3(2),5(2)-triphenyl-1(2)H-[1,4(2)]bipyrazole
• 5-(Dicyclohexylphosphanyl)-1',3',5'-triphenyl-1'H-1,4'-bipyrazole
• 1,4'-Bi-1H-pyrazole, 5-(dicyclohexylphosphino)-1',3',5'-triphenyl-
• 5-(DICYCLOHEXYLPHOSPHANYL)-1',3',5'-TRIPHENYL-1,4'-BIPYRAZOLE
• 5-(Dicyclohexylphosphino)-1 inverted exclamation mark ,3 inverted exclamation mark ,5 inverted exclamation mark -triphenyl-1 inverted exclamation mark H-1,4 inverted exclamation mark -bipyrazole
• 5-(Dicyclohexylphosphino)-1',3',5'-triphenyl-1'H-[1,4']bipyrazole, 97%
• CS-0085094
• MFCD11616511
• 5-(Dicyclohexylphosphino)-1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole

• MDL： MFCD11616511
• Inchi： 1S/C36H39N4P/c1-6-16-28(17-7-1)34-36(35(29-18-8-2-9-19-29)39(38-34)30-20-10-3-11-21-30)40-33(26-27-37-40)41(31-22-12-4-13-23-31)32-24-14-5-15-25-32/h1-3,6-11,16-21,26-27,31-32H,4-5,12-15,22-25H2
• InChI Key： ZMENEJKATASVIH-UHFFFAOYSA-N
• SMILES： P(C1=CC=NN1C1C(C2C=CC=CC=2)=NN(C2C=CC=CC=2)C=1C1C=CC=CC=1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 558.29100
• Monoisotopic Mass: 558.29123426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 41
• Rotatable Bond Count: 7
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Melting Point: 177-180 °C (lit.)
• PSA: 49.23000
• LogP: 9.16460
• Sensitiveness: air sensitive

5-(Dicyclohexylphosphino)-1-(1,3,5-triphenyl-1H-pyrazol-4-yl)-1H-pyrazole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles